2-(1,3-Thiazol-2-yl)-2,3-dihydrothiophene-2-carbaldehyde

• IUPAC Name: 2-(1,3-thiazol-2-yl)-3H-thiophene-2-carbaldehyde
• InChI: InChI=1S/C8H7NOS2/c10-6-8(2-1-4-12-8)7-9-3-5-11-7/h1,3-6H,2H2
• InChI Key: PUTPHCRZQTZFND-UHFFFAOYSA-N
• Canonical SMILES: C1C=CSC1(C=O)C2=NC=CS2
• Molecular Formula: C8H7NOS2
• DSSTOX Substance ID: DTXSID90761537
• Molecular Weight: 197.3 g/mol
• CAS No.: 104542-82-7

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

Thiazole derivatives can be synthesized via various methods. For instance, a new thiazolylazo reagent was synthesized via arylation of acrolein and further diazotization and diazocoupling with 2-naphthol. Another method involves the reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide.

Molecular Structure Analysis

The chemical structure of thiazole derivatives can be confirmed by various spectroscopic techniques such as IR, NMR, COSY, HSQC, and SALDI-MS.

Chemical Reactions Analysis

Thiazole derivatives can undergo various chemical reactions. For instance, the decomposition of a thiazolylazo dye in air atmosphere occurred in five consecutive stages.

Physical and Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives can be determined using various techniques. For example, the DSC method was employed to determine the melting point and the enthalpy of fusion of a thiazolylazo reagent.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary depending on their specific structure and the biological target. For instance, some thiazole derivatives have been found to have antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Safety and Hazards

The safety and hazards of thiazole derivatives can vary depending on their specific structure. For instance, some thiazole derivatives can cause severe skin burns and eye damage.

Future Directions

Thiazole derivatives continue to be an active area of research due to their wide range of applications. Future research may focus on the design and development of new thiazole derivatives with improved pharmacological profiles, as well as the exploration of their potential applications in various fields.